5-[(2-Propoxyacetyl)amino]pentanoic acid

• IUPAC Name: 5-[(2-propoxyacetyl)amino]pentanoic acid
• InChI: InChI=1S/C10H19NO4/c1-2-7-15-8-9(12)11-6-4-3-5-10(13)14/h2-8H2,1H3,(H,11,12)(H,13,14)
• InChI Key: BXHQTPHUAUZWKW-UHFFFAOYSA-N
• Canonical SMILES: CCCOCC(=O)NCCCCC(=O)O
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol

Description

5-[(2-Propoxyacetyl)amino]pentanoic acid is a synthetic pentanoic acid derivative characterized by a propoxyacetyl group attached to the amino moiety of the pentanoic acid backbone. The propoxyacetyl substituent likely influences its solubility, lipophilicity, and metabolic stability compared to analogs with different functional groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-Propoxyacetyl)amino]pentanoic acid typically involves the reaction of 5-aminopentanoic acid with propoxyacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions include maintaining the temperature at around 0-5°C to control the exothermic nature of the reaction.

Industrial Production Methods

In an industrial setting, the production of 5-[(2-Propoxyacetyl)amino]pentanoic acid can be scaled up by using continuous flow reactors. This allows for better control over reaction parameters and improves the yield and purity of the product. The use of automated systems for reagent addition and temperature control further enhances the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[(2-Propoxyacetyl)amino]pentanoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group can undergo substitution reactions to form derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents like acyl chlorides and alkyl halides are used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various derivatives depending on the substituent introduced.

Scientific Research Applications

5-[(2-Propoxyacetyl)amino]pentanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-[(2-Propoxyacetyl)amino]pentanoic acid involves its interaction with specific molecular targets such as enzymes and receptors. The propoxyacetyl group can modulate the activity of these targets by altering their conformation or binding affinity. This can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or biological effect.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural and physicochemical differences between 5-[(2-Propoxyacetyl)amino]pentanoic acid and related compounds:

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
5-[(2-Propoxyacetyl)amino]pentanoic acid	2-Propoxyacetyl	~245*	Amide, ether	Moderate lipophilicity (propoxy chain)
Loxiglumide (CR 1505)	3,4-Dichlorobenzoyl, N-3-methoxypropyl	491.36	Amide, chlorophenyl, ether	Cholecystokinin antagonist; ED50: 9–80 µmol/kg in pancreatitis models
5-[N-(1'-Phenylcyclohexyl)amino]pentanoic acid	Phenylcyclohexylamino	273.38	Bulky aromatic amine	High affinity for PCP receptor (IC50 ~1.9–51.6 nM)
5-((tert-Butoxycarbonyl)(methyl)amino)pentanoic acid	tert-Butoxycarbonyl (Boc), methyl	231.29	Boc-protected amine	Used as synthetic intermediate; 95% purity
Allyl 5-(4-(hydroxymethyl)phenoxy)pentanoate	Allyl ester, hydroxymethylphenoxy	264.32	Ester, ether, hydroxymethyl	Potential for polymer conjugation

*Estimated based on molecular formula.

Key Observations :

• Lipophilicity : The propoxyacetyl group in the target compound likely enhances lipophilicity compared to polar groups (e.g., hydroxymethyl in ), but less so than aromatic substituents (e.g., phenylcyclohexyl in ).
• Functional Groups : Amide and ether linkages are common, but specific groups (e.g., Boc in ) confer stability during synthesis.